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Introduction

Thorium-228 (228Th) is a critical radionuclide with significant implications in various scientific
fields, including nuclear medicine, radiopharmaceutical development, and environmental
science. As an alpha-emitting isotope with a relatively short half-life, its unique decay properties
make it a subject of intense study. This technical guide provides an in-depth overview of the
core radiological characteristics of Thorium-228, offering detailed data, experimental protocols,
and visual representations to support advanced research and development.

Core Radiological Properties

Thorium-228 is an isotope of thorium with a mass number of 228. It is a member of the thorium
decay series (4n series), originating from the decay of Thorium-232.[1][2] Key radiological data
for Thorium-228 are summarized in the table below.
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Property Value

Half-life 1.9116 years[3][4][5][6]

Decay Mode Alpha (a) decay[6][7][8][9][10]
Decay Product (Daughter) Radium-224 (22*Ra)[3][5][6][8][9][10]
Specific Activity 3.03 x 103 Bg/g[6][11]

Q-value for Alpha Decay 5.520 MeV[6][8][9][10]

Decay Chain of Thorium-228

Thorium-228 decays via alpha emission to Radium-224, initiating a cascade of subsequent
decays through several short-lived radionuclides, ultimately culminating in the stable isotope
Lead-208 (2°8Pb).[1][2][11] This decay chain is characterized by a series of alpha and beta
emissions, which are crucial for understanding the dosimetry and potential applications of

Thorium-228 and its progeny.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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